Cas no 1553896-06-2 (2-tert-butylcyclopropan-1-amine)

• Product Name: 2-tert-butylcyclopropan-1-amine
• CAS No: 1553896-06-2
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 6388449
• PubChem ID: 59710327
• Update Time: 2025-05-24

2-tert-butylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butylcyclopropan-1-amine
• Cyclopropanamine, 2-(1,1-dimethylethyl)-
• EN300-1276307
• SCHEMBL13396214
• 1553896-06-2

• Inchi： 1S/C7H15N/c1-7(2,3)5-4-6(5)8/h5-6H,4,8H2,1-3H3
• InChI Key： KHRIUKFZVVZEBY-UHFFFAOYSA-N
• SMILES： C1(N)CC1C(C)(C)C

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.890±0.06 g/cm3(Predicted)
• Boiling Point: 128.6±8.0 °C(Predicted)
• pka: 9.12±0.40(Predicted)

Additional information on 2-tert-butylcyclopropan-1-amine

Research Brief on 2-tert-butylcyclopropan-1-amine (CAS: 1553896-06-2) in Chemical Biology and Pharmaceutical Applications

2-tert-butylcyclopropan-1-amine (CAS: 1553896-06-2) is a structurally unique cyclopropylamine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl-substituted cyclopropane ring, exhibits distinctive steric and electronic properties that make it a valuable scaffold for drug discovery and biological probe development. Recent studies have explored its potential as a building block for novel therapeutics targeting neurological disorders, infectious diseases, and metabolic conditions.

The compound's rigid cyclopropane structure, combined with the steric bulk of the tert-butyl group, creates a constrained three-dimensional geometry that is particularly advantageous for modulating protein-protein interactions and enzyme active sites. In the past two years, multiple research groups have investigated 2-tert-butylcyclopropan-1-amine as a key intermediate in the synthesis of potential drug candidates, with several patent applications filed for its derivatives in therapeutic areas ranging from CNS disorders to antiviral agents.

Recent synthetic methodology developments have significantly improved the accessibility of 2-tert-butylcyclopropan-1-amine and its enantiomerically pure forms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis route with >99% enantiomeric excess, enabling more precise structure-activity relationship studies. The compound's stability under physiological conditions and favorable pharmacokinetic properties of its derivatives have been confirmed through in vitro and in vivo ADME studies.

In biological applications, 2-tert-butylcyclopropan-1-amine has shown promise as a precursor for covalent inhibitors targeting various enzymes. Its amine functionality serves as an effective handle for conjugation with electrophilic warheads, while the cyclopropane ring provides metabolic stability. Notably, several research groups have incorporated this scaffold into inhibitors of lysine-specific demethylases (KDMs) and other epigenetic targets, with reported IC50 values in the low micromolar range.

The safety profile of 2-tert-butylcyclopropan-1-amine has been evaluated in preliminary toxicological studies, showing good tolerability in rodent models at therapeutic doses. However, researchers caution that structural modifications may significantly alter both efficacy and safety parameters, necessitating careful optimization in drug development programs. Current research efforts are focused on exploring the compound's potential in targeted protein degradation strategies and as a component of PROTAC molecules.

Looking forward, the unique properties of 2-tert-butylcyclopropan-1-amine position it as a versatile tool in medicinal chemistry. Its applications extend beyond small molecule therapeutics to include chemical biology probes for studying enzyme mechanisms and protein functions. As synthetic methodologies continue to advance and biological understanding deepens, this compound and its derivatives are expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.